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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Methyl 2-aminonicotinate, a key biochemical reagent and building block in organic

synthesis, particularly in the development of pharmaceutical compounds.

Section 1: Safety and Handling
Methyl 2-aminonicotinate is a chemical compound that requires careful handling in a

laboratory setting to minimize risks. Adherence to the following safety protocols is essential.

Hazard Identification
Methyl 2-aminonicotinate is classified with the following hazards[1]:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1][2]
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A summary of the key physical and chemical properties of Methyl 2-aminonicotinate is

provided in the table below.

Property Value

Molecular Formula C₇H₈N₂O₂

Molecular Weight 152.15 g/mol [1][2]

Appearance White to off-white powder or crystal[1][3]

Melting Point 82-86 °C[1][3]

Boiling Point 251.3 °C at 760 mmHg[1]

Relative Density 1.238 g/cm³[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Methyl 2-
aminonicotinate to ensure personal safety.
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Protection Type Recommended Equipment Specifications/Standards

Eye and Face Protection
Safety glasses with side-

shields or goggles.[4]

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[4][5]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[4]

Inspect gloves prior to use and

follow manufacturer's

specifications for breakthrough

time.[4]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing. An impervious apron

may be necessary for larger

quantities.[4][5]

Wear fire/flame resistant and

impervious clothing.[5][6]

Respiratory Protection

Use a NIOSH (US) or CEN

(EU) approved respirator if

ventilation is inadequate or

dust is generated.[4][5]

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced.[5]

Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of Methyl 2-
aminonicotinate and ensuring a safe laboratory environment.

Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[4][5][6] Avoid

the formation of dust and aerosols.[5][6] Do not eat, drink, or smoke when using this product.

[1] Wash hands thoroughly after handling.[1][4]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][6]

Recommended storage temperature is 4°C, protected from light.[1] For solutions, store at

-80°C for up to 6 months or -20°C for up to 1 month, protected from light.

First Aid Measures
In the event of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][2]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2] Remove

contaminated clothing and wash it before reuse.

[1] If skin irritation persists, call a physician.[2]

Inhalation

Move the victim to fresh air.[1][5] If breathing is

difficult, give oxygen.[5][6] If not breathing, give

artificial respiration.[5][6] Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting.[1] Clean mouth with

water and drink plenty of water afterwards.[1][2]

Call a physician or poison control center

immediately.[6]

Spill and Disposal Procedures
Spill: In case of a spill, wear full personal protective equipment and ensure adequate

ventilation.[1] Avoid dust formation.[5] Sweep up and shovel into suitable, closed containers

for disposal.[2] Prevent the chemical from entering drains.[5]

Disposal: Dispose of contents/container in accordance with local, regional, and national

regulations.[1] Waste should be considered chemical waste and disposed of in a clearly

labeled, sealed container.[4]

Section 2: Experimental Protocols
Methyl 2-aminonicotinate is a valuable building block in organic synthesis.[7] It serves as a

key intermediate in the preparation of various pharmaceutical compounds, including the PARP

inhibitor Niraparib (MK-4827).[3] Below are representative protocols for its synthesis and a

general protocol for its application as a synthetic intermediate.
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Synthesis of Methyl 2-aminonicotinate from 2-
Aminonicotinic Acid
This protocol describes the esterification of 2-aminonicotinic acid to yield Methyl 2-
aminonicotinate.

Materials:

2-Aminonicotinic acid

Methanol (MeOH)

Concentrated Sulfuric Acid (H₂SO₄)

Ice

Sodium Carbonate (Na₂CO₃)

Ethyl Acetate (EtOAc)

Saturated Brine Solution

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, suspend 2-aminonicotinic acid in methanol.
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Cool the suspension in an ice bath and slowly add a catalytic amount of concentrated

sulfuric acid while stirring.

Attach a reflux condenser and heat the mixture to reflux for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into ice water.

Neutralize the solution by the portion-wise addition of solid sodium carbonate until the pH is

> 8.

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

Combine the organic layers and wash with saturated brine solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield Methyl 2-aminonicotinate.

General Protocol for N-Arylation using Methyl 2-
aminonicotinate
Methyl 2-aminonicotinate can be used as a nucleophile in cross-coupling reactions to form C-

N bonds, a common transformation in the synthesis of pharmaceutical agents. The following is

a general protocol for a Buchwald-Hartwig amination.

Materials:

Methyl 2-aminonicotinate

Aryl halide (e.g., aryl bromide or iodide)

Palladium catalyst (e.g., Pd₂(dba)₃)

Ligand (e.g., Xantphos)

Base (e.g., Cs₂CO₃)
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Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Schlenk flask or other reaction vessel suitable for inert atmosphere chemistry

Inert gas (Nitrogen or Argon)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Procedure:

To a Schlenk flask under an inert atmosphere, add the aryl halide, Methyl 2-
aminonicotinate, base, palladium catalyst, and ligand.

Add the anhydrous, degassed solvent via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the

required time, monitoring the reaction by TLC or LC-MS.

Upon completion, cool the reaction to room temperature.

Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter

through a pad of celite to remove the catalyst.

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford the N-arylated

product.

Section 3: Visualizations
The following diagrams illustrate key workflows related to the handling and use of Methyl 2-
aminonicotinate.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area in a fume hood

Weigh Methyl 2-aminonicotinate

Perform chemical reaction

Monitor reaction progress

Quench reaction and work-up

Dispose of chemical waste properly

Clean glassware and work area

Remove and dispose of PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling Methyl 2-aminonicotinate.
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Synthesis of Methyl 2-aminonicotinate

Application in Synthesis

2-Aminonicotinic Acid MeOH, H₂SO₄ (cat.)
Reflux Methyl 2-aminonicotinate

Methyl 2-aminonicotinate

Pd Catalyst, Ligand, Base
Cross-Coupling

Aryl Halide

Bioactive Molecule
(e.g., PARP Inhibitor Precursor)

Click to download full resolution via product page

Caption: Synthetic pathway and application of Methyl 2-aminonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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